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Compound of Interest

Compound Name:
2-Chloro-4-(2,2,2-

trifluoroethoxy)pyrimidine

CAS No.: 935252-67-8

Cat. No.: B2413680

Get Quote

Executive Summary
2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine is a versatile heterocyclic intermediate

characterized by a pyrimidine core substituted with a reactive chlorine atom at the C2 position

and a trifluoroethoxy group at the C4 position. This specific substitution pattern makes it an

invaluable scaffold in medicinal chemistry.[1] The trifluoroethoxy moiety acts as a bioisostere

for methoxy or ethoxy groups, offering enhanced metabolic stability (by blocking oxidative

dealkylation) and increased lipophilicity, which can improve blood-brain barrier permeability.

The remaining C2-chlorine provides a handle for further functionalization via nucleophilic

aromatic substitution (

) or transition-metal-catalyzed cross-coupling.
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Property Specification

Chemical Name 2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine

Molecular Formula

Molecular Weight 212.56 g/mol

Core Structure

Pyrimidine ring with 2-Cl and 4-OCH

CF

substituents

Key Functional Groups Electrophilic C2-Cl, Lipophilic Trifluoroethoxy

Physical State (Typical)
Low-melting solid or viscous oil (dependent on

purity)

Solubility
Soluble in DCM, EtOAc, THF, DMF; Insoluble in

water

Synthesis & Manufacturing
The synthesis of 2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine relies on a regioselective

nucleophilic aromatic substitution (

) of 2,4-dichloropyrimidine.

Reaction Logic & Regioselectivity
The reaction between 2,4-dichloropyrimidine and a nucleophile (like the trifluoroethoxide anion)

is highly regioselective.

C4 Position: The carbon at position 4 is more electrophilic than position 2. This is due to the

para-like relationship with N1 and the ortho-like relationship with N3, which creates a greater

deficiency of electron density at C4 compared to C2 (which is flanked by two nitrogens but

sterically less accessible and electronically distinct in the transition state).

Outcome: Under controlled conditions (1 equivalent of nucleophile, low temperature),

substitution occurs predominantly at C4, yielding the desired 2-chloro-4-substituted product.
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Experimental Protocol
Objective: Synthesis of 2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine on a 10 mmol scale.

Reagents:

Substrate: 2,4-Dichloropyrimidine (CAS 3934-20-1) - 1.49 g (10 mmol)

Reagent: 2,2,2-Trifluoroethanol (CAS 75-89-8) - 1.00 g (10 mmol)

Base: Sodium Hydride (60% dispersion in oil) - 0.44 g (11 mmol)

Solvent: Anhydrous THF (Tetrahydrofuran) - 20 mL

Step-by-Step Procedure:

Preparation of Alkoxide:

In a flame-dried 3-neck flask under nitrogen atmosphere, suspend NaH (11 mmol) in 10

mL of anhydrous THF.

Cool the suspension to 0°C using an ice bath.

Add 2,2,2-Trifluoroethanol (10 mmol) dropwise over 15 minutes. Evolution of hydrogen

gas (

) will be observed. Stir for 30 minutes at 0°C until gas evolution ceases and a clear
solution (sodium 2,2,2-trifluoroethoxide) forms.

Nucleophilic Substitution:

In a separate flask, dissolve 2,4-Dichloropyrimidine (10 mmol) in 10 mL of anhydrous THF.

Cool this solution to 0°C.

Slowly cannulate or drip the prepared alkoxide solution into the 2,4-Dichloropyrimidine

solution over 30 minutes. Crucial: Maintain 0°C to maximize regioselectivity.

Work-up:
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Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor by TLC

(Hexane:EtOAc 4:1) for the disappearance of the starting material.

Quench the reaction with saturated aqueous

(10 mL).

Extract with Ethyl Acetate (3 x 20 mL).

Wash the combined organic layers with brine, dry over anhydrous

, and concentrate under reduced pressure.

Purification:

Purify the crude residue via flash column chromatography (Silica gel, 0-20% EtOAc in

Hexanes). The desired C4-substituted product typically elutes first, followed by trace

amounts of the C2-isomer or bis-substituted byproduct.

Visualization: Synthesis Pathway

Figure 1: Regioselective Synthesis via SNAr Mechanism
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Figure 1: Reaction pathway demonstrating the regioselective nucleophilic attack at the C4

position of the pyrimidine ring.[2][3][4][5][6]

Applications in Drug Discovery[1][10][13][14][15]
Bioisosteric Replacement
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The 2,2,2-trifluoroethoxy group is a strategic replacement for standard alkoxy groups (methoxy,

ethoxy).

Metabolic Stability: The strong C-F bonds prevent cytochrome P450-mediated O-

dealkylation, extending the half-life (

) of the drug candidate.

Lipophilicity: The fluorine atoms increase the

, facilitating better penetration across biological membranes, including the Blood-Brain
Barrier (BBB).

Downstream Derivatization
The remaining chlorine at the C2 position is highly reactive, serving as a "handle" for

constructing complex libraries.

Reaction Type Reagent Class Product Outcome

Suzuki-Miyaura Aryl Boronic Acids
2-Aryl-4-

(trifluoroethoxy)pyrimidines

Buchwald-Hartwig Amines (Primary/Secondary)
2-Amino-4-

(trifluoroethoxy)pyrimidines

Displacement Thiols / Amines
2-Thio/Amino-substituted

derivatives

Visualization: Derivatization Workflow
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Figure 2: Divergent Synthesis Strategies from the Core Scaffold
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Figure 2: Strategic utilization of the C2-chlorine handle for generating diverse bioactive

libraries.

Safety & Handling
Hazards: Like many halogenated pyrimidines, this compound is likely an irritant to eyes, skin,

and the respiratory system.

Specific Precaution: 2,2,2-Trifluoroethanol (reactant) is toxic and can cause reproductive

harm. Handle all steps in a fume hood.

Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C. Moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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